Cas no 2728727-45-3 (3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid
• CAS No: 2728727-45-3
• MF: C₁₁H₁₉NO₆S
• MW: 293.336662530899
• CID: 6207332
• PubChem ID: 165690218
• Update Time: 2025-06-22

3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid
• EN300-37080324
• 2728727-45-3
• 2763955-67-3
• (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid
• EN300-37020152
• 3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid

• Inchi： 1S/C11H19NO6S/c1-10(2,3)18-9(15)12-7-5-11(6-7,8(13)14)19(4,16)17/h7H,5-6H2,1-4H3,(H,12,15)(H,13,14)
• InChI Key： DJGUAZMYOSZXFD-UHFFFAOYSA-N
• SMILES： S(C)(C1(C(=O)O)CC(C1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 293.09330850g/mol
• Monoisotopic Mass: 293.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 118Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid

Professional Introduction to 3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic Acid (CAS No. 2728727-45-3)

3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid, with the CAS number 2728727-45-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structure, plays a pivotal role in the development of novel therapeutic agents and biochemical research. The presence of both protective and functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the construction of more intricate molecular frameworks.

The structure of 3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid is characterized by a cyclobutane core substituted with a methanesulfonyl group at the 1-position and an amino group protected by a tert-butoxycarbonyl (Boc) moiety at the 3-position. This arrangement not only provides stability to the compound during storage and handling but also allows for selective modifications at other positions, making it an invaluable building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new methods for constructing heterocyclic compounds, which are widely prevalent in biologically active molecules. The cyclobutane ring, in particular, has been extensively studied due to its unique conformational properties and its ability to mimic more complex cyclic systems. The methanesulfonyl group attached to the cyclobutane ring enhances its reactivity, enabling further functionalization through various chemical transformations such as nucleophilic substitution or coupling reactions.

The Boc-protected amino group is a critical feature of this compound, as it allows for selective deprotection under mild acidic conditions, facilitating the introduction of other functional groups without affecting the rest of the molecule. This level of control is essential in multi-step syntheses where multiple reactive sites need to be manipulated sequentially. The Boc group also provides solubility advantages in polar organic solvents, which is beneficial for both laboratory-scale reactions and potential industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of complex molecules with greater accuracy. When modeling 3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid, studies have shown that the Boc-protected amino group exhibits lower reactivity compared to its unprotected counterpart, which aligns well with experimental observations. Additionally, the methanesulfonyl group has been found to influence the electronic properties of the adjacent carbon atoms, potentially affecting reaction outcomes in cross-coupling processes.

The compound's utility extends beyond simple intermediates; it has been explored as a precursor in the synthesis of more complex pharmacophores. For instance, researchers have utilized derivatives of this compound to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammatory disorders. The cyclobutane scaffold has been particularly effective in mimicking natural product structures, which often exhibit high binding affinity to biological targets.

In terms of synthetic methodologies, 3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid can be synthesized through multi-step processes involving cyclization reactions followed by functional group interconversions. Recent reports have highlighted innovative catalytic systems that improve yields and reduce reaction times significantly. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents at specific positions on the cyclobutane ring with high regioselectivity.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a lead structure for drug discovery programs. By leveraging computational tools such as molecular docking and virtual screening, researchers can rapidly identify analogs with enhanced pharmacological properties. The combination of structural rigidity provided by the cyclobutane ring and tunable electronic characteristics due to various substituents makes this class of compounds highly attractive for medicinal chemists.

From an industrial perspective, optimizing synthetic routes for large-scale production is crucial for cost-effective drug development. Recent process optimization studies have focused on streamlining purification steps and improving atom economy to minimize waste generation. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing methods, offering enhanced scalability and reproducibility for complex molecular constructions like 3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid.

The environmental impact of chemical synthesis is also a growing concern in modern research. Green chemistry principles have guided efforts to develop more sustainable methodologies for producing fine chemicals such as this one. Techniques such as solvent recovery systems and catalytic recycling have been implemented to reduce reliance on hazardous materials while maintaining high reaction efficiencies.

In conclusion, 3-{[(Tert-butoxy)carbonyl]amino}-1-methanesulfonylcyclobutane-1-carboxylic acid (CAS No. 2728727-45-3) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad applicability in synthetic biology and drug development. Its unique combination of protective and functional groups makes it an indispensable tool for researchers aiming to construct novel bioactive molecules with potential therapeutic value.